Cas no 2229212-07-9 (5-(3-methylazetidin-3-yl)oxy-2-(trifluoromethyl)pyridine)

• Product Name: 5-(3-methylazetidin-3-yl)oxy-2-(trifluoromethyl)pyridine
• CAS No: 2229212-07-9
• MF: C₁₀H₁₁F₃N₂O
• MW: 232.202352762222
• CID: 6013352
• PubChem ID: 165867970
• Update Time: 2025-10-24

5-(3-methylazetidin-3-yl)oxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-[(3-methylazetidin-3-yl)oxy]-2-(trifluoromethyl)pyridine
• Pyridine, 5-[(3-methyl-3-azetidinyl)oxy]-2-(trifluoromethyl)-
• 5-(3-methylazetidin-3-yl)oxy-2-(trifluoromethyl)pyridine
• EN300-1958182
• 2229212-07-9

• Inchi： 1S/C10H11F3N2O/c1-9(5-14-6-9)16-7-2-3-8(15-4-7)10(11,12)13/h2-4,14H,5-6H2,1H3
• InChI Key： IDBVPSHURITACS-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=NC=C(OC2(C)CNC2)C=C1

Computed Properties

• Exact Mass: 232.08234746g/mol
• Monoisotopic Mass: 232.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.2Ų

Additional information on 5-(3-methylazetidin-3-yl)oxy-2-(trifluoromethyl)pyridine

5-(3-methylazetidin-3-yl)oxy-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 5-(3-methylazetidin-3-yl)oxy-2-(trifluoromethyl)pyridine, identified by the CAS number 2229212-07-9, represents a significant advancement in the field of organic chemistry. This molecule, characterized by its unique structure featuring a pyridine ring substituted with a trifluoromethyl group and a 3-methylazetidine moiety, has garnered attention due to its potential applications in various industries. Recent studies have highlighted its role in drug discovery, agrochemicals, and materials science, making it a subject of intense research interest.

The synthesis of 5-(3-methylazetidin-3-yl)oxy-2-(trifluoromethyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring the compound's suitability for large-scale production. The use of trifluoromethylation reagents has been particularly innovative, enabling the incorporation of the trifluoromethyl group at the 2-position of the pyridine ring with exceptional regioselectivity.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The trifluoromethyl group is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, making it an attractive feature for medicinal chemists. Recent studies have explored its role in targeting various disease states, including neurodegenerative disorders and cancer. For instance, researchers have reported that derivatives of 5-(3-methylazetidin-3-yl)oxy-2-(trifluoromethyl)pyridine exhibit potent inhibitory activity against key enzymes involved in Alzheimer's disease progression.

In addition to its pharmaceutical applications, this compound has shown potential in agrochemicals. The azetidine moiety contributes to the molecule's stability and bioactivity, making it a candidate for developing new generations of pesticides and herbicides. Recent field trials have demonstrated that formulations containing 5-(3-methylazetidin-3-yl)oxy-2-(trifluoromethyl)pyridine exhibit enhanced efficacy against crop pests while maintaining low toxicity to non-target organisms.

The structural versatility of 5-(3-methylazetidin-3-yl)oxy-2-(trifluoromethyl)pyridine also extends to materials science. Its ability to form stable coordination complexes with transition metals has led to its investigation as a ligand in catalysis and sensor applications. For example, researchers have successfully utilized this compound as a chelating agent in metalloenzymes mimics, paving the way for novel biocatalytic processes.

In conclusion, 5-(3-methylazetidin-3-yl)oxy-2-(trifluoromethyl)pyridine, with its unique chemical structure and diverse functional groups, represents a versatile molecule with wide-ranging applications. As research continues to uncover its potential across various fields, this compound is poised to play a pivotal role in advancing both scientific understanding and industrial innovation.